11-keto Testosterone (CRM)

• CAS No.: 564-35-2
• Product Name: 11-keto Testosterone (CRM)
• Molecular Formula: C19H26O3
• Molecular Weight: 302.4 g/mol
• IUPAC Name: (8S,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethyl-2,6,7,8,9,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
• Standard InChI: InChI=1S/C19H26O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h9,13-14,16-17,22H,3-8,10H2,1-2H3/t13-,14-,16-,17+,18-,19-/m0/s1
• Standard InChIKey: WTPMRQZHJLJSBO-XQALERBDSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2C(=O)C[C@]4([C@H]3CC[C@@H]4O)C
• SMILES: CC12CCC(=O)C=C1CCC3C2C(=O)CC4(C3CCC4O)C
• Canonical SMILES: CC12CCC(=O)C=C1CCC3C2C(=O)CC4(C3CCC4O)C
• Description: 11-keto Testosterone (CRM) (Item No. 9002654) is a certified reference material that is structurally categorized as an androgen. It is a significant hormone in certain fish, regulating the development of sexual development and behavior. 11-keto Testosterone binds the stickleback kidney androgen receptor (EC50 = 43 nM). 11-keto Testosterone, at 10 nM, significantly activates the human androgen receptor expressed in zebrafish liver cells. This product is intended for research and forensic applications. Cayman Chemical products containing Certified Reference Material (CRM) in the name are highly qualified materials manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 international guidelines for reference materials. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability to SI units of measure. Cayman’s CRMs are tested for Homogeneity and Stability and are provided with a certificate stating the CRM property value(s) along with the combined uncertainty of the property value(s). These materials are intended for quantitative applications where quantitative accuracy and uncertainty are critical. Cayman Chemical is committed to providing quality products to its customers as evidenced by its accreditation to the ISO/IEC 17025 and ISO Guide 34 standards. All traceable CRMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support.
• Synonyms: 11-ketotestosterone; 11-ketotestosterone, (17beta)-isomer; 11-oxotestosterone; 17 beta-hydroxyandrost-4-ene-3,11-dione
• Reference: 1.Yamaguchi, T.,Watanuki, H., and Sakai, M. Effects of estradiol, progesterone and testosterone on the function of carp, Cyprinus Carpio, phagocytes in vitro. Comparative Biochemistry and Physiology 129C(1), 49-55 (2001).
• PubChem Compound: 5282365
• Last Modified: Nov 11 2021